Cas no 865286-86-8 (N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 865286-86-8
• MF: C₁₉H₁₇N₃O₆
• MW: 383.354784727097
• CID: 6420616
• PubChem ID: 4465620
• Update Time: 2025-10-31

N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• SR-01000012196
• F1374-0620
• N-(5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
• SR-01000012196-1
• N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• AKOS024607923
• 865286-86-8
• 1,4-Benzodioxin-2-carboxamide, N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-

• Inchi： 1S/C19H17N3O6/c1-24-11-7-8-12(15(9-11)25-2)18-21-22-19(28-18)20-17(23)16-10-26-13-5-3-4-6-14(13)27-16/h3-9,16H,10H2,1-2H3,(H,20,22,23)
• InChI Key： BZYJPECLKYTKPI-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2OCC1C(NC1=NN=C(C2=CC=C(OC)C=C2OC)O1)=O

Computed Properties

• Exact Mass: 383.11173527g/mol
• Monoisotopic Mass: 383.11173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• pka: 9.84±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Compound CAS No 865286-86-8: N-5-(2,4-Dimethoxyphenyl)-1,3,4-Oxadiazol-2-Yl-2,3-Dihydro-1,4-Benzodioxine-2-Carboxamide

The compound with CAS No 865286-86-8, known as N-5-(2,4-Dimethoxyphenyl)-1,3,4-Oxadiazol-2-Yl-2,3-Dihydro-1,4-Benzodioxine-2-Carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a benzodioxine core and an oxadiazole ring system. The presence of a dimethoxyphenyl group further enhances its chemical versatility and potential for functionalization.

Recent studies have highlighted the importance of benzodioxine derivatives in drug discovery due to their ability to modulate various biological pathways. The oxadiazole moiety in this compound is particularly interesting as it has been shown to exhibit strong anti-inflammatory and antioxidant properties. Additionally, the dimethoxyphenyl group contributes to the molecule's lipophilicity, making it an ideal candidate for targeting specific biological receptors.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques such as Suzuki coupling and nucleophilic substitution. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The intermediate steps involve the preparation of the benzodioxine core and the subsequent attachment of the oxadiazole ring system via a carboxamide linkage.

One of the most promising applications of this compound lies in its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that it can effectively cross the blood-brain barrier and exhibit neuroprotective effects by inhibiting oxidative stress and inflammation. Furthermore, its ability to modulate key enzymes involved in amyloid-beta production makes it a strong candidate for further clinical investigation.

In addition to its therapeutic potential, this compound has also been explored for its applications in materials science. The oxadiazole ring system is known for its high thermal stability and excellent electronic properties, making it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent advancements in thin-film deposition techniques have enabled researchers to incorporate this compound into device architectures with improved efficiency and longevity.

The structural uniqueness of this compound also makes it an attractive target for chemical modification studies. By altering the substituents on the dimethoxyphenyl group or modifying the benzodioxine core, researchers can explore a wide range of chemical space with potential applications in agrochemicals and industrial catalysts.

In conclusion, the compound with CAS No 865286-86-8 represents a significant advancement in organic synthesis and offers immense potential across multiple scientific disciplines. Its unique structure and versatile functional groups make it a valuable tool for researchers aiming to develop innovative solutions in drug discovery and materials science.